![molecular formula C20H19ClN2O3S B2694378 N-(4-fluorophenyl)-N'-{3-[4-(4-methylphenyl)-1,3-oxazol-2-yl]phenyl}urea CAS No. 1251553-39-5](/img/structure/B2694378.png)
N-(4-fluorophenyl)-N'-{3-[4-(4-methylphenyl)-1,3-oxazol-2-yl]phenyl}urea
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Description
N-(4-fluorophenyl)-N'-{3-[4-(4-methylphenyl)-1,3-oxazol-2-yl]phenyl}urea, also known as FMPOU, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Fluorescence Sensing and Chemical Sensing Applications :
- A study by Helal and Kim (2010) discusses the synthesis of novel fluorogenic sensors based on urea derivatives for the recognition of anions, demonstrating the application in chemical sensing technology (Helal & Kim, 2010).
Antimicrobial and Antifungal Properties :
- Research by Zheng et al. (2010) indicates that N-alkyl substituted urea derivatives show significant antibacterial and antifungal activities, which highlights their potential in the development of new antimicrobial agents (Zheng et al., 2010).
- Mishra, Singh, and Wahab (2000) explored the antifungal activity of certain urea derivatives against specific fungi, contributing to the field of agricultural chemistry (Mishra, Singh, & Wahab, 2000).
Development of Pharmaceutical Agents :
- A 1978 study by Rasmussen et al. identified the anxiolytic and muscle-relaxant properties of certain urea derivatives, suggesting their potential as central nervous system agents (Rasmussen et al., 1978).
Molecular Imaging and Diagnostic Applications :
- Ilovich et al. (2008) discussed the synthesis of fluorine-18 labeled diaryl ureas as potential PET biomarkers for angiogenic processes, indicating the relevance of these compounds in molecular imaging (Ilovich et al., 2008).
Applications in Polymer and Materials Science :
- Research by Mallakpour and Raheno (2003) on the synthesis and characterization of new polyureas based on 4-(4′-aminophenyl)urazole and various diisocyanates points towards applications in materials science, especially in the development of novel polymers (Mallakpour & Raheno, 2003).
Role in Plant Biology and Agrichemistry :
- Ricci and Bertoletti (2009) reviewed the cytokinin-like activity of urea derivatives and their impact on plant morphogenesis, which is significant for agrichemical applications (Ricci & Bertoletti, 2009).
properties
IUPAC Name |
(6-chloro-1,1-dioxo-4-phenyl-1λ6,4-benzothiazin-2-yl)-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O3S/c21-15-9-10-18-17(13-15)23(16-7-3-1-4-8-16)14-19(27(18,25)26)20(24)22-11-5-2-6-12-22/h1,3-4,7-10,13-14H,2,5-6,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOCDAMRKUQRQGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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